Cas no 97945-38-5 (Tetrahydro-2-(2-nitropropoxy)-2H-pyran)

• Product Name: Tetrahydro-2-(2-nitropropoxy)-2H-pyran
• CAS No: 97945-38-5
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 1061886
• PubChem ID: 13679219
• Update Time: 2025-07-01

Tetrahydro-2-(2-nitropropoxy)-2H-pyran Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2-(2-nitropropoxy)-2H-pyran
• 2-(2-nitropropoxy)oxane
• 2H-Pyran,tetrahydro-2-(2-nitropropoxy)
• 2-nitropropanol tetrahydro-2H-pyran-2-yl ether
• AKOS030255351
• 97945-38-5
• 2H-Pyran, tetrahydro-2-(2-nitropropoxy)-
• DTXSID50546529
• DB-321729

• Inchi： 1S/C8H15NO4/c1-7(9(10)11)6-13-8-4-2-3-5-12-8/h7-8H,2-6H2,1H3
• InChI Key： BFEGMSZCHMIMNA-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.10000
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 64.28000
• LogP: 1.71800

Additional information on Tetrahydro-2-(2-nitropropoxy)-2H-pyran

Tetrahydro-2-(2-nitropropoxy)-2H-pyran: A Comprehensive Overview

Tetrahydro-2-(2-nitropropoxy)-2H-pyran, also known by its CAS number 97945-38-5, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of tetrahydropyrans, which are oxygen-containing heterocyclic compounds. The structure of Tetrahydro-2-(2-nitropropoxy)-2H-pyran consists of a six-membered ring with one oxygen atom and a nitropropoxy substituent, making it a versatile molecule for both research and practical uses.

The synthesis of Tetrahydro-2-(2-nitropropoxy)-2H-pyran involves a series of well-established organic reactions. Typically, the starting material is a dihydropyran derivative, which undergoes oxidation to form the tetrahydropyran ring. The nitropropoxy group is then introduced via nucleophilic substitution or other coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most notable applications of Tetrahydro-2-(2-nitropropoxy)-2H-pyran is in the field of materials science. The compound serves as a precursor for the synthesis of advanced polymers and composites. Its unique electronic properties make it ideal for use in high-performance materials, such as those used in aerospace and automotive industries. Additionally, researchers have explored its potential as a building block for drug delivery systems, where its biocompatibility and controlled release properties are highly advantageous.

In recent years, there has been growing interest in the pharmacological applications of Tetrahydro-2-(2-nitropropoxy)-2H-pyran. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its role in treating neurodegenerative diseases and cancer. Collaborative efforts between chemists and biologists have significantly advanced our understanding of its therapeutic potential.

The environmental impact of Tetrahydro-2-(2-nitropropoxy)-2H-pyran has also been a topic of recent research. Scientists are exploring methods to minimize its ecological footprint during production and disposal. Green chemistry approaches, such as using renewable feedstocks and recycling byproducts, are being implemented to enhance sustainability. These efforts align with global initiatives aimed at reducing industrial waste and promoting eco-friendly practices.

In conclusion, Tetrahydro-2-(2-nitropropoxy)-2H-pyran (CAS No. 97945-38-5) is a multifaceted compound with diverse applications across various fields. Its chemical versatility, combined with ongoing research into its synthesis, properties, and applications, ensures that it will remain a focal point for scientific innovation for years to come.